Cas no 948-30-1 (3-Methyl-2,6-dinitrobenzonitrile)

948-30-1 structure
Product Name:3-Methyl-2,6-dinitrobenzonitrile
CAS No:948-30-1
Molecular Formula:C8H5N3O4
Molecular Weight:207.143
MDL:MFCD19103268
CID:1074125
PubChem ID:53216176
3-Methyl-2,6-dinitrobenzonitrile Properties
Names and Identifiers
-
- 4-Methyl-3,5-dinitrobenzonitrile
- 3-Methyl-2,6-dinitrobenzonitrile
- LS-04989
- AKOS015888773
- FT-0684010
- MFCD19103268
- 948-30-1
- benzonitrile, 3-methyl-2,6-dinitro-
- ALBB-016030
-
- MDL: MFCD19103268
- InChIKey: XLZYQRLDGGJMDI-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H5N3O4/c1-5-7(10(12)13)2-6(4-9)3-8(5)11(14)15/h2-3H,1H3
- SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])C#N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.028
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 2
- Monoisotopic Mass: 207.028
- Heavy Atom Count: 15
- Complexity: 323
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 115A^2
Experimental Properties
- Refractive Index: 1.601
- Boiling Point: 317.4°C at 760 mmHg
- Flash Point: 145.7°C
- Density: 1.47
3-Methyl-2,6-dinitrobenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00JDNE-100mg |
3-methyl-2,6-dinitrobenzonitrile |
948-30-1 | 98% | 100mg |
$160.00 | 2024-04-19 | |
A2B Chem LLC | AJ03354-100mg |
4-Methyl-3,5-dinitrobenzonitrile |
948-30-1 | 98% | 100mg |
$174.00 | 2024-07-18 | |
Aaron | AR00JDVQ-100mg |
3-methyl-2,6-dinitrobenzonitrile |
948-30-1 | 98% | 100mg |
$214.00 | 2024-07-18 | |
abcr | AB409656-500 mg |
3-Methyl-2,6-dinitrobenzonitrile |
948-30-1 | 500MG |
€313.80 | 2023-01-21 | ||
Ambeed | A517102-1g |
4-Methyl-3,5-dinitrobenzonitrile |
948-30-1 | 95+% | 1g |
$356.0 | ||
Matrix Scientific | 065323-500mg |
3-Methyl-2,6-dinitrobenzonitrile |
948-30-1 | 500mg |
$315.00 | 2023-09-10 | ||
TRC | M057080-100mg |
3-Methyl-2,6-dinitrobenzonitrile |
948-30-1 | 100mg |
$ 185.00 | 2022-06-04 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1644192-100mg |
3-Methyl-2,6-dinitrobenzonitrile |
948-30-1 | 98% | 100mg |
¥1310.00 |
3-Methyl-2,6-dinitrobenzonitrile Related Literature
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Loke Kok Foong,Mohammad Mehdi Foroughi,Armita Forutan Mirhosseini,Mohadeseh Safaei,Nasser Ebrahimpoor,Maryam Sharifi,Rajender S. Varma RSC Adv., 2020,10, 15430-15460
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Qingge Fu,Ling Xu,Yan Xu,Wenqi Jiang RSC Adv., 2017,7, 56519-56527
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Yan-lin Tang,De-Yong Xiong,Ping-Rui Wang,Li-ke Gao,Tian-yu Tang,Xiao-Nan Wei,Hai-Rong Zhang,Xu-Pu wu,Shen-Tong Ji RSC Adv., 2020,10, 20960-20971
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Lili Wang,Yuyang Zhou,Haixiang Wang,Qiaoli Lu,Jinmei Wang,Dawei Gao New J. Chem., 2023,47, 22090-22102
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Adam S. Gross,Alexis T. Bell,Jhih-Wei Chu Phys. Chem. Chem. Phys., 2012,14, 8425-8430
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E. K. Galanos,D. E. Petrakis,V. N. Stathopoulos,P. J. Pomonis,D. P. Labou,A. T. Sdoukos Phys. Chem. Chem. Phys., 2002,4, 3894-3901
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Daniel C. Elton,Mark D. Fuge,Peter W. Chung Mol. Syst. Des. Eng., 2019,4, 828-849
-
Minghua Liu Soft Matter, 2011,7, 11447-11452
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:948-30-1)3-Methyl-2,6-dinitrobenzonitrile

Purity:99%
Quantity:1g
Price($):320.0